![molecular formula C18H19Cl2NO3 B5524224 cyclopentyl 4-(2,3-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate](/img/structure/B5524224.png)
cyclopentyl 4-(2,3-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of cyclopentyl 4-(2,3-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate and related compounds often involves multistep chemical reactions that may include cycloaddition, lactone cleavage, and dehydration or reduction steps. For instance, 4,6-Dichloro-2-oxa-5-azabicyclo[2.2.2]oct-5-en-3-ones obtained from cycloaddition of 2H-1,4-oxazin-2-ones and alkene compounds undergo lactone cleavage with alcohols to yield tetrahydro-5-hydroxy-6-oxo-2-pyridinecarboxylates, which can then be transformed into various pyridine- or piperidinecarboxylates through further chemical modifications (Dubois, Fannes, Compernolle, & Hoornaert, 1996).
Molecular Structure Analysis
The molecular structure of these compounds is often elucidated using techniques such as X-ray diffraction, which provides detailed insights into their crystallographic parameters and conformation. The structure of related compounds, like 1-(4-chlorophenacyl)-4-methyl-1,5,6,7-tetrahydro-2H-cyclopenta[b]pyridin-2-one, has been determined, showcasing the dihedral angles between phenyl and heterocycle planes and the formation of molecular aggregates (Albov, Rybakov, Babaev, & Aslanov, 2005).
Scientific Research Applications
Synthesis and Chemical Transformations
Cyclopentyl 4-(2,3-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate is involved in complex chemical syntheses and transformations, illustrating its versatility as a building block in organic chemistry. A notable method involves a one-pot, multi-component process that synthesizes cyclopentyl and cyclohexyl annealed pyridines, highlighting its role in creating compounds with potential pharmaceutical applications (Yehia, Polborn, & Müller, 2002). This process underscores the compound's utility in synthesizing structurally complex and biologically relevant molecules, such as those found in the vitamin B6 family and various alkaloids, which are crucial in pharmaceutical chemistry.
Crystal Structure Analysis
The compound's derivatives have been subject to crystal structure analyses to understand their molecular configurations better and how these affect their physical and chemical properties. For instance, the study of anticonvulsant enaminones revealed insights into their hydrogen bonding and structural disorders, contributing to the field of medicinal chemistry and drug design (Kubicki, Bassyouni, & Codding, 2000). These analyses are crucial for designing more effective drugs by understanding the structural basis of their activity.
Medicinal Chemistry Applications
The exploration of cyclopentyl derivatives extends to their potential in medicinal chemistry, particularly as anticonvulsant and antibacterial agents. Research into the transformation of similar compounds has yielded new derivatives with weak antibacterial activity, demonstrating the ongoing interest in developing novel therapeutic agents from this chemical framework (Anusevičius et al., 2014). Such studies are pivotal for discovering new drugs and understanding how structural modifications can enhance or diversify biological activity.
Environmental and Material Science Applications
Beyond pharmaceuticals, cyclopentyl derivatives have shown potential in environmental and material sciences. For example, their structural motifs have been investigated for use in controlled-release herbicides, highlighting the intersection of chemistry and agricultural technology (Mehltretter et al., 1974). This research underscores the broad applicability of such compounds in developing sustainable agricultural practices and materials.
properties
IUPAC Name |
cyclopentyl 4-(2,3-dichlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Cl2NO3/c1-10-16(18(23)24-11-5-2-3-6-11)13(9-15(22)21-10)12-7-4-8-14(19)17(12)20/h4,7-8,11,13H,2-3,5-6,9H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWZFAADRBUFEFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(CC(=O)N1)C2=C(C(=CC=C2)Cl)Cl)C(=O)OC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.